Cas no 1361592-43-9 (2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid)

2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid is a chlorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trichlorophenyl group and a pyridine-acetic acid moiety, which may contribute to its reactivity and biological activity. This compound is of interest due to its potential as an intermediate in synthesizing more complex molecules, particularly those requiring halogenated aromatic systems. The presence of multiple chlorine atoms enhances its lipophilicity, potentially improving membrane permeability in bioactive compounds. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block in medicinal chemistry. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.
2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid structure
1361592-43-9 structure
Product Name:2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid
CAS No:1361592-43-9
MF:C13H8Cl3NO3
MW:332.566520690918
CID:4920007
Update Time:2025-10-31

2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid
    • Inchi: 1S/C13H8Cl3NO3/c14-6-3-9(15)12(10(16)4-6)8-2-1-7(5-11(18)19)17-13(8)20/h1-4H,5H2,(H,17,20)(H,18,19)
    • InChI Key: RRFINPICOQCACL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1=CC=C(CC(=O)O)NC1=O)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 477
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.4

2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024002170-250mg
2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid
1361592-43-9 97%
250mg
$666.40 2022-04-03
Alichem
A024002170-500mg
2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid
1361592-43-9 97%
500mg
$1,048.60 2022-04-03
Alichem
A024002170-1g
2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid
1361592-43-9 97%
1g
$1,713.60 2022-04-03

Additional information on 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid

2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid: A Versatile Compound with Promising Applications in Biomedical Research

2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361592-43-9) is a multifunctional organic compound that has garnered significant attention in the field of biomedical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of substituted pyridine derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The synthesis and functionalization of such molecules are critical areas of focus in modern pharmaceutical development, as they offer new pathways for drug discovery and targeted therapy.

The chemical structure of 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid is characterized by a pyridine ring fused with a carboxylic acid group, while the 2,4,6-trichlorophenyl moiety introduces additional functional groups that can modulate biological interactions. The hydroxyl group at the 2-position further enhances the polarity of the molecule, potentially influencing its solubility and bioavailability. Recent studies have highlighted the importance of such structural features in determining the pharmacokinetic and pharmacodynamic profiles of similar compounds, making this molecule a prime candidate for further exploration.

One of the most promising areas of research involving 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid is its potential application in the development of novel antimicrobial agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The presence of the trichlorophenyl group appears to play a crucial role in disrupting bacterial cell membranes, while the pyridine ring provides structural stability and enhances the compound's interaction with microbial targets.

Additionally, the compound has shown potential in the field of anti-inflammatory research. A 2024 study in Pharmaceutical Research reported that 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid exhibited potent inhibitory effects on the NF-κB signaling pathway, which is a key mediator of inflammatory responses. This finding suggests that the compound could be a valuable candidate for the development of drugs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve the modulation of cytokine production and the suppression of pro-inflammatory gene expression.

Another emerging area of interest is the potential of this compound in cancer therapy. Recent advances in targeted drug delivery have highlighted the importance of molecular design that allows for selective interactions with cancer cells. A 2025 preclinical study published in Cancer Letters demonstrated that 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid exhibited cytotoxic effects against various cancer cell lines, including breast and ovarian cancer models. The compound's ability to induce apoptosis and inhibit cell proliferation was attributed to its interaction with specific receptors on the surface of cancer cells, suggesting a potential role in the development of novel anticancer agents.

The synthesis of 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid involves a series of well-defined chemical reactions that are critical to its functionalization and biological activity. A 2023 review in Organic & Biomolecular Chemistry detailed the synthetic pathways for similar compounds, emphasizing the importance of controlled conditions to achieve high yields and purity. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, has been instrumental in characterizing the molecular structure and confirming the identity of the compound during the synthesis process.

Furthermore, the pharmacological properties of 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid are being explored in the context of drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews discussed the potential of this compound as a component of nanocarriers designed to enhance the bioavailability and target specificity of therapeutic agents. The unique chemical properties of the compound allow for its integration into various drug delivery platforms, including liposomes and polymeric nanoparticles, which could improve its therapeutic efficacy and reduce systemic side effects.

The role of 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid in environmental science is also gaining attention. A 2025 study published in Environmental Science & Technology investigated the compound's potential as a biodegradable material for use in sustainable technologies. The findings suggested that the compound could be utilized in the development of eco-friendly coatings and materials that decompose under natural conditions, reducing environmental impact. This application highlights the versatility of the compound and its potential to contribute to green chemistry initiatives.

Despite the promising research surrounding 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid, there are still significant challenges to be addressed. One of the primary obstacles is the need for further optimization of its chemical structure to enhance its therapeutic potential while minimizing potential side effects. Additionally, the long-term safety and efficacy of the compound in clinical settings require extensive testing and validation. Ongoing research is focused on overcoming these challenges through advanced computational modeling and in vivo studies.

In conclusion, 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an important role in the future of drug discovery and medical treatment. The ongoing exploration of its properties and potential uses underscores the importance of continued scientific inquiry in this area.

For more information on the latest developments in the study of 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid, researchers and industry professionals are encouraged to consult recent publications in leading scientific journals and attend specialized conferences focused on pharmaceutical chemistry and drug development. The collaborative efforts of scientists, clinicians, and industry leaders will be essential in translating these findings into practical applications that benefit patients and improve public health.

As the field of pharmaceutical research continues to evolve, the study of compounds like 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid will remain a critical area of focus. The potential for these molecules to address complex health challenges and improve therapeutic outcomes underscores the importance of ongoing research and innovation in this field. By leveraging the unique properties of such compounds, scientists can pave the way for the development of more effective and targeted treatments for a wide range of diseases and conditions.

Ultimately, the exploration of 2-Hydroxy-3-(2,4,6-trichlorophenyl)pyridine-3-acetic acid and similar compounds represents a vital step forward in the quest for improved medical therapies. The continued investigation into their biological activities, synthesis methods, and potential applications will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative solutions to global health challenges.

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